2-Methyl-4-(4-propylbenzoyl)pyridine
Overview
Description
“2-Methyl-4-(4-propylbenzoyl)pyridine” is a chemical compound with the molecular formula C16H17NO . It has a molecular weight of 239.32 . The IUPAC name for this compound is (2-methyl-4-pyridinyl)(4-propylphenyl)methanone .
Molecular Structure Analysis
The InChI code for “2-Methyl-4-(4-propylbenzoyl)pyridine” is 1S/C16H17NO/c1-3-4-13-5-7-14(8-6-13)16(18)15-9-10-17-12(2)11-15/h5-11H,3-4H2,1-2H3 . This indicates the presence of a pyridine ring substituted with a methyl group at the 2-position and a propylbenzoyl group at the 4-position .
Chemical Reactions Analysis
While specific chemical reactions involving “2-Methyl-4-(4-propylbenzoyl)pyridine” are not available, pyridine compounds in general can undergo a variety of reactions. For instance, acid anhydrides can react with water to form carboxylic acids, with alcohols to form esters, and with amines to form amides .
Scientific Research Applications
Catalysis
2-Methyl-4-(4-propylbenzoyl)pyridine has been utilized in the synthesis of pincer-type bis(benzimidazolin-2-ylidene) palladium complexes. These complexes, featuring pyridine derivatives, have demonstrated catalytic activity in Heck-type coupling reactions, which are pivotal in organic synthesis (Hahn et al., 2005).
Polymer Synthesis
The compound has been involved in the synthesis of novel pyridine-containing aromatic dianhydride monomers. These monomers are key in creating new polyimides with pyridine moieties, which exhibit desirable properties like good thermal stability and mechanical strength (Xiaolong Wang et al., 2006).
Luminescence Studies
Research has also explored the luminescent properties of rhenium(I) tricarbonyl chloride complexes with pyridine-functionalized N-heterocyclic carbenes. These studies are significant in developing materials with specific photophysical properties (Xiao-wei Li et al., 2012).
Organic Synthesis
In organic synthesis, derivatives of 2-Methyl-4-(4-propylbenzoyl)pyridine have been employed in creating amide derivatives and investigating their structure and properties. Such research aids in the development of new compounds with potential applications in various fields (Dorota Kwiatek et al., 2017).
Development of Antibacterial and Antioxidant Agents
Another application is in the synthesis of novel benzothiazole containing derivatives. These compounds have been tested for antibacterial, antioxidant, and antitubercular activities, highlighting the potential medicinal applications of pyridine derivatives (Manoj N. Bhoi et al., 2016).
Liquid Crystal Research
The compound is also relevant in the field of liquid crystal research. Studies have synthesized and characterized new liquid crystals containing pyridine moieties, contributing to the development of advanced materials with specific liquid crystalline properties (L. Ong et al., 2018).
properties
IUPAC Name |
(2-methylpyridin-4-yl)-(4-propylphenyl)methanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17NO/c1-3-4-13-5-7-14(8-6-13)16(18)15-9-10-17-12(2)11-15/h5-11H,3-4H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GCISETYPIADKNT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC1=CC=C(C=C1)C(=O)C2=CC(=NC=C2)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901244739 |
Source
|
| Record name | (2-Methyl-4-pyridinyl)(4-propylphenyl)methanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID901244739 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
239.31 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Methyl-4-(4-propylbenzoyl)pyridine | |
CAS RN |
1187171-30-7 |
Source
|
| Record name | (2-Methyl-4-pyridinyl)(4-propylphenyl)methanone | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1187171-30-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | (2-Methyl-4-pyridinyl)(4-propylphenyl)methanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID901244739 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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